Cas no 1373029-07-2 (5-Amino-4-bromo-2-methylbenzoic acid)

• Product Name: 5-Amino-4-bromo-2-methylbenzoic acid
• CAS No: 1373029-07-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD23378442
• CID: 4591901
• PubChem ID: 71306044
• Update Time: 2024-11-02

5-Amino-4-bromo-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-2-methylbenzoic acid
• YEC02907
• AM805756
• MFCD23378442
• Z1618024390
• 5-Amino-4-bromo-2-methylbenzoicacid
• 1373029-07-2
• AS-39813
• AKOS027251602
• EN300-181135
• CS-0038569

• MDL： MFCD23378442
• Inchi： 1S/C8H8BrNO2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： XSZRYXHZPQVXPW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C)C=1)N

Computed Properties

• Exact Mass: 228.974
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.682±0.06 g/cm3(Predicted)
• Boiling Point: 371.9±42.0 °C(Predicted)